Cas no 1261729-87-6 (1-(Difluoromethoxy)naphthalene-2-carboxylic acid)

• Product Name: 1-(Difluoromethoxy)naphthalene-2-carboxylic acid
• CAS No: 1261729-87-6
• MF: C₁₂H₈F₂O₃
• MW: 238.186930656433
• CID: 4935633
• Update Time: 2025-05-24

1-(Difluoromethoxy)naphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethoxy)naphthalene-2-carboxylic acid
• 1-(Difluoromethoxy)naphthalene-2-carboxylic acid

• Inchi： 1S/C12H8F2O3/c13-12(14)17-10-8-4-2-1-3-7(8)5-6-9(10)11(15)16/h1-6,12H,(H,15,16)
• InChI Key： OIPAKAOBTBAFOG-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(=O)O)=CC=C2C=CC=CC2=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5

Additional information on 1-(Difluoromethoxy)naphthalene-2-carboxylic acid

1-(Difluoromethoxy)naphthalene-2-carboxylic Acid: A Comprehensive Overview

1-(Difluoromethoxy)naphthalene-2-carboxylic acid (CAS No. 1261729-87-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique difluoromethoxy and naphthalene moieties, exhibits a range of interesting properties that make it a valuable candidate for various applications, including drug development and advanced materials.

The chemical structure of 1-(difluoromethoxy)naphthalene-2-carboxylic acid consists of a naphthalene ring substituted with a difluoromethoxy group at the 1-position and a carboxylic acid group at the 2-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an attractive target for synthetic chemists and researchers.

In recent years, the study of fluorinated compounds has seen a surge in interest due to their unique electronic and steric properties. The difluoromethoxy group in 1-(difluoromethoxy)naphthalene-2-carboxylic acid is particularly noteworthy for its ability to modulate the electronic environment around the naphthalene ring, leading to enhanced stability and reactivity. This property is crucial in the design of novel pharmaceuticals and functional materials.

One of the key areas where 1-(difluoromethoxy)naphthalene-2-carboxylic acid has shown promise is in the development of new therapeutic agents. Research has demonstrated that fluorinated compounds can improve the pharmacokinetic properties of drugs, such as their solubility, metabolic stability, and bioavailability. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of 1-(difluoromethoxy)naphthalene-2-carboxylic acid as a lead compound for the treatment of inflammatory diseases. The compound's ability to inhibit specific enzymes involved in inflammation pathways makes it a promising candidate for further investigation.

Beyond its medicinal applications, 1-(difluoromethoxy)naphthalene-2-carboxylic acid has also found utility in materials science. The unique electronic properties of fluorinated compounds make them suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). A recent study published in Advanced Materials explored the use of 1-(difluoromethoxy)naphthalene-2-carboxylic acid-based derivatives as electron transport materials in OLED devices. The results showed improved device performance, including higher efficiency and longer operational lifetimes.

The synthesis of 1-(difluoromethoxy)naphthalene-2-carboxylic acid typically involves multi-step procedures that leverage modern synthetic techniques. One common approach involves the introduction of the difluoromethoxy group via nucleophilic substitution reactions, followed by carboxylation to form the final product. Advances in catalytic methods have significantly improved the yield and purity of these syntheses, making it more accessible for large-scale production.

In addition to its synthetic accessibility, 1-(difluoromethoxy)naphthalene-2-carboxylic acid exhibits excellent thermal stability and solubility characteristics. These properties are crucial for its application in both pharmaceutical formulations and material science. For example, its good solubility in organic solvents facilitates its use in solution-based processing techniques, which are essential for fabricating advanced electronic devices.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies have shown that 1-(difluoromethoxy)naphthalene-2-carboxylic acid has low toxicity and minimal environmental impact when used under controlled conditions. This makes it a more sustainable choice compared to some traditional compounds with higher environmental risks.

In conclusion, 1-(difluoromethoxy)naphthalene-2-carboxylic acid (CAS No. 1261729-87-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and properties make it an attractive candidate for drug development, advanced materials, and other innovative applications. Ongoing research continues to uncover new possibilities for this compound, solidifying its position as a valuable asset in modern chemistry.